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Compound of Interest

Compound Name: Methyl 3-butenoate

Cat. No.: B1585572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 3724-55-8

This technical guide provides an in-depth overview of Methyl 3-butenoate, a versatile olefin

ester with applications in organic synthesis and as a key intermediate in the formation of

complex molecules. This document outlines its chemical and physical properties, safety

information, and detailed experimental protocols for its synthesis.

Physicochemical and Safety Data
Methyl 3-butenoate is a clear, colorless liquid.[1] Its key physicochemical properties and

safety information are summarized in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties of Methyl 3-butenoate
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Property Value Source

CAS Number 3724-55-8 [1]

Molecular Formula C₅H₈O₂ [1]

Molecular Weight 100.12 g/mol [1]

Density 0.939 g/mL at 25 °C

Boiling Point 112 °C

Flash Point 20 °C (68 °F) - closed cup

Refractive Index n20/D 1.409

InChI Key
GITITJADGZYSRL-

UHFFFAOYSA-N

SMILES COC(=O)CC=C

Table 2: GHS Safety and Hazard Information

Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 2)
GHS02 Danger

H225: Highly

flammable liquid and

vapor[1]

Precautionary Statements: P210[1]

Applications in Synthesis
Methyl 3-butenoate serves as a valuable building block in organic chemistry. It is utilized as an

intermediate for Palladium-catalyzed alkylations.[2] Furthermore, it can be employed in the

synthesis of dipeptide olefin isosteres through intermolecular olefin cross-metathesis.[3]

Another notable reaction is its iron carbonyl-promoted isomerization to form α,β-unsaturated

esters.[3][4] It has also been identified as a reaction product during the flash vacuum

thermolysis of (−)-cocaine.[3][4]
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Experimental Protocol: Synthesis of Methyl 3-
butenoate
A documented method for the preparation of Methyl 3-butenoate involves the reaction of an

allyl halide with carbon monoxide and methanol. This process is conducted in a methanol

solution in the presence of a nickel-carbonyl and thiourea catalyst.[5]

Materials:

Allyl halide (e.g., allyl chloride, allyl bromide, or allyl iodide)

Carbon monoxide

Methanol

Nickel-carbonyl

Thiourea

Procedure:

The reaction is carried out in a methanol solution.

Nickel-carbonyl and thiourea are introduced as the catalytic system.

The reaction is maintained at atmospheric pressure.

The temperature is controlled between 15 °C and 35 °C.

The pH of the reaction mixture is maintained in the range of 5.5 to 9, with a preferred range

of 7.5 to 8.[5]

This process can yield up to 89% of the butenoic ester.[5]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Methyl 3-butenoate as

described in the experimental protocol.
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Caption: Synthesis of Methyl 3-butenoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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